
1-Bromo-3,5-dimethylbenzene safety data sheet
and handling precautions.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-3,5-dimethylbenzene

Cat. No.: B043891 Get Quote

Technical Guide to 1-Bromo-3,5-
dimethylbenzene: Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 1-Bromo-3,5-dimethylbenzene (CAS No. 556-96-7), also known as 5-Bromo-m-xylene.

The information is compiled from various safety data sheets (SDS) to ensure a thorough

understanding for laboratory and industrial applications. This compound is a versatile aromatic

intermediate used in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.
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Identifier Value

Chemical Name 1-Bromo-3,5-dimethylbenzene

Synonyms
5-Bromo-m-xylene, 5-Bromo-1,3-

dimethylbenzene[1]

CAS Number 556-96-7[1]

Molecular Formula C₈H₉Br[1]

Molecular Weight 185.06 g/mol [2]

Chemical Structure Cc1cc(C)cc(Br)c1 (SMILES String)

Physical and Chemical Properties
The physical and chemical properties of 1-Bromo-3,5-dimethylbenzene are summarized

below, providing essential data for handling and storage.

Property Value Source(s)

Appearance Colorless to light yellow liquid [1][3]

Physical State Liquid [4]

Boiling Point 202 - 204 °C [1]

Flash Point 87 °C / 188.6 °F (closed cup) [4]

Density 1.362 g/mL at 25 °C [1]

Vapor Density 6.38 [4]

Refractive Index n20/D 1.549

Purity ≥ 97-99% [1]

Solubility No information available [4]

Hazard Identification and Classification
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1-Bromo-3,5-dimethylbenzene is classified as a hazardous chemical.[4] The following table

outlines its GHS classification and associated warnings.

Hazard
Classification

Code Description Source(s)

GHS Pictogram
GHS07 (Exclamation

Mark)
[5]

Signal Word Warning [4]

Skin

Corrosion/Irritation
H315 (Category 2) Causes skin irritation [2][4]

Serious Eye

Damage/Irritation
H319 (Category 2)

Causes serious eye

irritation
[2][4]

Specific target organ

toxicity (single

exposure)

H335 (Category 3)
May cause respiratory

irritation
[2][4]

Flammable Liquids Category 4 Combustible liquid [4]

WGK (Water Hazard

Class)
WGK 3

Storage Class Code 10 Combustible liquids

Safety Protocols and Handling
Strict adherence to safety protocols is mandatory when handling 1-Bromo-3,5-
dimethylbenzene to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4]
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Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Chemical-

resistant gloves should be worn, and they should be replaced immediately if any signs of

degradation or breakthrough occur.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Long-sleeved clothing is recommended.[7]

Respiratory Protection: Use only in a well-ventilated area.[4] If exposure limits are exceeded

or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[4] A recommended filter type is for organic gases and vapors (Type A, Brown).[4]

First Aid Measures
In case of exposure, follow these first aid protocols immediately.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[4] Remove contact lenses if present and easy to do.[4] Seek medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing.[4] If skin irritation persists, call a physician.[4]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4] If not breathing, give artificial respiration.[4] If symptoms occur, get medical

attention.[4]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[4] Do NOT induce

vomiting.[8] Seek medical attention.[9]

Fire-Fighting Measures
1-Bromo-3,5-dimethylbenzene is a combustible liquid.[4]

Suitable Extinguishing Media: Use CO₂, dry chemical, foam, or water spray.[4][10]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen halides may be produced.[4][9] Containers may explode when

heated.[11] Vapors are heavier than air and may travel to a source of ignition and flash back.

[12]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures (Spill Protocol)
In the event of a spill, a systematic approach is crucial to ensure safety and containment.

Personal Precautions: Ensure adequate ventilation.[4] Remove all sources of ignition.[4]

Wear full personal protective equipment (PPE).[10] Evacuate personnel to safe areas.[10]

Environmental Precautions: Prevent the chemical from entering drains or water courses.[10]

It should not be released into the environment.[4]

Methods for Containment and Cleanup: Soak up the spill with inert absorbent material such

as sand, silica gel, or a universal binder.[13] Collect the material and place it into suitable,

closed containers for disposal.[11]

Below is a workflow diagram for handling a chemical spill of 1-Bromo-3,5-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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